4-iodo-1,2-oxazol-5-amine
Overview
Description
“4-iodo-1,2-oxazol-5-amine” is a compound that belongs to the oxazole family . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .
Synthesis Analysis
Oxazole derivatives have been synthesized using various methods . For instance, oxazolines and their derivatives were synthesized by the modular reaction between dicyanobenzenes and amino alcohols . The reaction underwent smoothly in the presence of ZnCl2 as a Lewis acid catalyst under anaerobic conditions .
Molecular Structure Analysis
The molecular structure of oxazole consists of a five-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3 . The presence of these hetero atoms imparts preferential specificities in their biological responses .
Chemical Reactions Analysis
Oxazole derivatives have been involved in various chemical reactions . For instance, a quaternary ammonium hydroxide ion exchange resin catalyzes the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes to give 5-aryloxazoles .
Physical And Chemical Properties Analysis
The physical and chemical properties of oxazole derivatives can vary. Oxazole itself was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature .
Mechanism of Action
Background:
- Imidazole : 4-iodo-1,2-oxazol-5-amine belongs to the imidazole family. Imidazole is a five-membered heterocyclic moiety with three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. Imidazole exhibits both acidic and basic properties due to its amphoteric nature. It plays a crucial role in various natural products, including histidine, purine, histamine, and DNA-based structures .
Safety and Hazards
The safety and hazards of oxazole derivatives can vary depending on the specific compound. For instance, some oxazole derivatives are considered hazardous by the 2012 OSHA Hazard Communication Standard . They can cause skin irritation, serious eye irritation, and may be harmful if inhaled or swallowed .
Future Directions
Research on oxazole derivatives is ongoing, with many potential applications in the field of medicinal chemistry . For instance, oxazoline is one of the most important five-membered heterocyclic species having one nitrogen and one oxygen in its backbone . Many oxazoline-based ring structures presently available are noticeable for their biological activities . As a result, plentiful investigations ensued on oxazoline synthesis and are also still continuing .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-iodo-1,2-oxazol-5-amine can be achieved through a two-step process involving the synthesis of 4-iodo-1,2-oxazole followed by the conversion of the oxazole to the oxazol-5-amine.", "Starting Materials": [ "2-bromoacetophenone", "sodium iodide", "sodium hydride", "ethyl acetate", "acetic acid", "ammonium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Synthesis of 4-iodo-1,2-oxazole", "1. Dissolve 2-bromoacetophenone in ethyl acetate and add sodium iodide and sodium hydride.", "2. Heat the mixture at 80°C for 4 hours.", "3. Cool the mixture and filter the precipitate.", "4. Wash the precipitate with ethyl acetate and dry it to obtain 4-iodo-1,2-oxazole.", "Step 2: Conversion of 4-iodo-1,2-oxazole to 4-iodo-1,2-oxazol-5-amine", "1. Dissolve 4-iodo-1,2-oxazole in acetic acid and add ammonium hydroxide.", "2. Heat the mixture at 80°C for 4 hours.", "3. Cool the mixture and add hydrogen peroxide.", "4. Filter the precipitate and wash it with water to obtain 4-iodo-1,2-oxazol-5-amine." ] } | |
CAS RN |
1517637-31-8 |
Product Name |
4-iodo-1,2-oxazol-5-amine |
Molecular Formula |
C3H3IN2O |
Molecular Weight |
210 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
